
Fundamental interactions of Molybdenum-95
with neutrons

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3322307 Get Quote

Core Neutron Interactions with Molybdenum-95
When a neutron approaches a 95Mo nucleus, several interaction pathways are possible, each

characterized by a specific probability or "cross-section." The primary interactions include

neutron capture, elastic scattering, and inelastic scattering. At higher neutron energies, other

reactions such as (n,p) and (n,α) can also occur.
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Neutron Interactions with Molybdenum-95
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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